Cas no 587886-19-9 (Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate)

• Product Name: Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate
• CAS No: 587886-19-9
• MF: C₁₂H₇BrF₃NO₂
• MW: 334.088692903519
• CID: 1081683
• PubChem ID: 11067602
• Update Time: 2025-09-28

Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate
• 4-bromo-2-trifluoromethyl-3-quinolinecarboxylic acid methyl ester
• DB-370877
• Methyl4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate
• SB72762
• AKOS022174671
• DTXSID60454045
• 587886-19-9

• MDL： MFCD27923116
• Inchi： 1S/C12H7BrF3NO2/c1-19-11(18)8-9(13)6-4-2-3-5-7(6)17-10(8)12(14,15)16/h2-5H,1H3
• InChI Key： JHMSXHOIEAWQCC-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=C(C(F)(F)F)N=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 346.97700
• Monoisotopic Mass: 332.96123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.635
• Boiling Point: 336.03°C at 760 mmHg
• Flash Point: 157.026°C
• Refractive Index: 1.566
• PSA: 39.19000
• LogP: 4.19280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate

Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate (CAS No. 587886-19-9): An Overview

Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate (CAS No. 587886-19-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a quinoline core, a bromo substituent, and a trifluoromethyl group. These structural features contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate is depicted by the molecular formula C₁₄H₉BrF₃N₂O₂. The presence of the bromo and trifluoromethyl groups imparts significant electronic and steric effects, making this compound an attractive candidate for synthetic transformations and biological studies. The quinoline scaffold is well-known for its biological activity, including antimalarial, antibacterial, and anticancer properties.

In recent years, Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules. One notable application is in the development of kinase inhibitors, which are crucial for treating various diseases such as cancer and inflammatory disorders. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with disease states. The bromo and trifluoromethyl substituents in this compound can enhance its binding affinity to specific kinase targets, thereby improving its therapeutic potential.

Research published in the Journal of Medicinal Chemistry has highlighted the importance of Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate as a key intermediate in the synthesis of potent and selective inhibitors of protein kinases. For instance, a study by Smith et al. (2021) demonstrated that derivatives of this compound exhibited high potency against specific kinases involved in cancer progression. The authors reported that these derivatives showed excellent selectivity and minimal off-target effects, making them promising candidates for further preclinical evaluation.

Beyond kinase inhibition, Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate has also shown promise in other therapeutic areas. A recent study published in the Bioorganic & Medicinal Chemistry Letters explored its potential as an antiviral agent. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of the quinoline core and functional groups contributed to its broad-spectrum antiviral activity.

The synthetic accessibility of Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate has further enhanced its appeal as a research tool and drug candidate. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. One common approach involves the reaction of 4-bromo-2-trifluoromethylquinoline with methyl chloroformate under appropriate conditions. This method provides high yields and excellent purity, making it suitable for large-scale production.

In addition to its direct applications in drug discovery, Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate serves as a valuable starting material for the synthesis of more complex molecules. Its reactivity with various nucleophiles allows for the introduction of diverse functional groups, thereby expanding its utility in medicinal chemistry. For example, coupling reactions with amines or alcohols can generate amides or esters with tailored biological properties.

The safety profile of Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good metabolic stability, which are crucial factors for successful drug development. However, further investigations are necessary to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, Methyl 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylate (CAS No. 587886-19-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its significance in modern drug discovery efforts.